Cas no 1369939-90-1 (3-fluoro-N,5-dimethylaniline)

3-Fluoro-N,5-dimethylaniline is a fluorinated aromatic amine derivative characterized by its methyl and fluoro substituents at the 5- and 3-positions, respectively, along with an N-methyl group. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of the fluorine atom enhances its reactivity and stability, making it valuable for introducing fluorinated motifs into target molecules. Its well-defined structure and high purity ensure consistent performance in coupling reactions, nucleophilic substitutions, and other transformations. The compound is typically handled under standard laboratory conditions, with attention to appropriate safety measures due to its amine functionality.
3-fluoro-N,5-dimethylaniline structure
3-fluoro-N,5-dimethylaniline structure
Product Name:3-fluoro-N,5-dimethylaniline
CAS No:1369939-90-1
MF:C8H10FN
MW:139.170105457306
MDL:MFCD21784826
CID:5617180
PubChem ID:79055161
Update Time:2025-06-09

3-fluoro-N,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

    • (3-Fluoro-5-methyl-phenyl)-methyl-amine
    • 3-Fluoro-n,5-dimethylaniline
    • Benzenamine, 3-fluoro-N,5-dimethyl-
    • 3-Fluoro-N,5-dimethylbenzenamine
    • 1369939-90-1
    • CS-0280990
    • EN300-2957658
    • SCHEMBL16181574
    • AKOS017605419
    • 3-fluoro-N,5-dimethylaniline
    • MDL: MFCD21784826
    • Inchi: 1S/C8H10FN/c1-6-3-7(9)5-8(4-6)10-2/h3-5,10H,1-2H3
    • InChI Key: VQRVLBJOLAKRQE-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C=C(C=1)NC

Computed Properties

  • Exact Mass: 139.079727485g/mol
  • Monoisotopic Mass: 139.079727485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • Density: 1.075±0.06 g/cm3(Predicted)
  • Boiling Point: 208.5±28.0 °C(Predicted)
  • pka: 4.27±0.25(Predicted)

3-fluoro-N,5-dimethylaniline Pricemore >>

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